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Introduction
Idesia polycarpa Maxim., a deciduous tree native to East Asia, is gaining recognition for its rich

phytochemical profile, which includes a variety of bioactive compounds.[1][2] The fruits and

leaves of this plant are sources of valuable oils, fatty acids, tocopherols, flavonoids, and

polyphenols.[3][4][5] Among the diverse array of molecules, the phenolic glycoside Idesin has

been identified as a constituent of the plant's fruits and leaves.[6][7] Phenolic glycosides are a

class of natural products known for their wide range of biological activities, making Idesin a

compound of interest for further scientific investigation.

This technical guide provides a comprehensive overview of the current knowledge on Idesin.

Due to the limited specific research on this particular compound, this document also draws

upon information from structurally related phenolic glycosides isolated from Idesia polycarpa

and the biological activities of extracts in which Idesin is a known component. This guide is

intended for researchers, scientists, and drug development professionals interested in the

natural products of Idesia polycarpa.
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Chemical Profile of Idesin
Idesin is a phenolic glycoside with the chemical formula C13H18O8.[8] Its structure consists of

a glucose molecule attached to a substituted phenol.

IUPAC Name: (2S,3R,4S,5S,6R)-2-[2-hydroxy-6-(hydroxymethyl)phenoxy]-6-

(hydroxymethyl)oxane-3,4,5-triol[8]

Chemical Structure:

Caption: 2D Chemical Structure of Idesin.

Proposed Biosynthesis of Idesin
The exact biosynthetic pathway of Idesin in Idesia polycarpa has not been elucidated.

However, based on the general biosynthesis of phenolic glycosides, a plausible pathway can

be proposed. The aglycone portion of Idesin is likely derived from the phenylpropanoid

pathway, starting with the amino acid phenylalanine. The glycosylation step would then involve

the transfer of a glucose moiety from a nucleotide sugar donor, such as UDP-glucose, to the

phenolic aglycone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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